Cas no 1037816-85-5 (3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid)

• Product Name: 3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid
• CAS No: 1037816-85-5
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• MDL: MFCD05170072
• CID: 1025315
• PubChem ID: 3880862
• Update Time: 2025-04-20

3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Biphenyl-4-yl-1H-pyrazole-3-carboxylic acid
• 5-([1,1'-Biphenyl]-4-yl)-1H-pyrazole-3-carboxylic acid
• 5-(4-phenylphenyl)-2H-pyrazole-3-carboxylic Acid
• AC1MYF7A
• ANW-45008
• CTK7J0813
• F1967-0137
• MolPort-003-823-778
• MolPort-007-995-575
• 3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid
• DS-2028
• AMY32313
• 3-(4-phenylphenyl)-1H-pyrazole-5-carboxylic acid
• AKOS005207381
• AKOS009122249
• 1037816-85-5
• MFCD05170072
• DB-001740
• 5-Biphenyl-4-yl-1H-pyrazole-3-carboxylicacid
• DTXSID90397734
• 5-{[1,1'-biphenyl]-4-yl}-1H-pyrazole-3-carboxylic acid
• EN300-236320
• 5-(4-Phenylphenyl)-1H-pyrazole-3-carboxylic acid

• MDL： MFCD05170072
• Inchi： 1S/C16H12N2O2/c19-16(20)15-10-14(17-18-15)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H,17,18)(H,19,20)
• InChI Key： ASSWJYJXKAHOPX-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC(=CC=2)C2C=CC=CC=2)=NN1)=O

Computed Properties

• Exact Mass: 264.08996
• Monoisotopic Mass: 264.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 595.0±38.0 °C at 760 mmHg
• Flash Point: 313.7±26.8 °C
• PSA: 65.98
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

3-biphenyl-4-yl-1{H}-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)